Cas no 2229265-72-7 (2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanal)

• Product Name: 2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanal
• CAS No: 2229265-72-7
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 6233621
• PubChem ID: 165654568
• Update Time: 2025-10-29

2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanal
• 2229265-72-7
• 2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanal
• EN300-1757620

• Inchi： 1S/C10H12N2OS/c1-7-8(10(2,3)6-13)12-4-5-14-9(12)11-7/h4-6H,1-3H3
• InChI Key： GTIGUIVZEWSUCP-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C(C=O)(C)C

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanal

Chemical Compound CAS No. 2229265-72-7: 2-Methyl-2-{6-Methylimidazo[2,1-b]1,3-thiazol-5-yl}propanal

The compound with CAS No. 2229265-72-7, commonly referred to as 2-Methyl-2-{6-Methylimidazo[2,1-b]1,3-thiazol-5-yl}propanal, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazothiazoles, which are known for their unique structural properties and potential applications in drug discovery. The imidazo[2,1-b]1,3-thiazole core of this molecule is particularly notable for its ability to engage in diverse chemical interactions, making it a valuable scaffold for the development of bioactive compounds.

Recent studies have highlighted the potential of imidazo[2,1-b]1,3-thiazole-based compounds in targeting various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that analogs of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methyl substitution at the 6-position of the imidazo[2,1-b]1,3-thiazole ring has been shown to enhance both the stability and bioavailability of the compound, making it a promising candidate for further preclinical testing.

In addition to its therapeutic potential, 2-Methyl-2-{6-Methylimidazo[2,1-b]1,3-thiazol-5-yl}propanal has also been explored for its role in advanced materials science. The molecule's ability to form stable coordination complexes with metal ions has led to its investigation as a potential ligand in the synthesis of metal-organic frameworks (MOFs). These frameworks have applications ranging from gas storage to catalysis, underscoring the versatility of this compound across multiple scientific disciplines.

The synthesis of CAS No. 2229265-72-7 involves a multi-step process that typically begins with the preparation of the imidazo[2,1-b]1,3-thiazole core. This is followed by alkylation and aldehyde functionalization steps to introduce the methyl groups and aldehyde moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemical practices.

From a structural perspective, propanal functionality at position 5 of the imidazo[2,1-b]1,3-thiazole ring plays a critical role in determining the compound's reactivity and biological activity. The aldehyde group can undergo various transformations, such as condensation reactions or oxidation processes, allowing for further functionalization and diversification of the molecule's properties. This flexibility makes it an attractive substrate for combinatorial chemistry approaches aimed at discovering novel bioactive agents.

In terms of toxicity and pharmacokinetics, preliminary studies indicate that CAS No. 2229265-72-7 exhibits low acute toxicity in animal models. However, further research is required to fully understand its long-term effects and pharmacokinetic profile. Regulatory agencies emphasize the importance of thorough safety assessments for compounds intended for therapeutic use; thus, ongoing studies are focused on evaluating both systemic toxicity and potential metabolite formation.

The integration of computational chemistry tools has significantly accelerated the exploration of CAS No. 44884088's molecular properties. Advanced molecular modeling techniques have provided insights into its binding affinities with various biological targets and its potential for drug delivery systems. These computational studies are complemented by experimental validations, ensuring a robust understanding of the compound's behavior in different chemical environments.

In conclusion,CAS No. 44884088's multifaceted applications across medicinal chemistry and materials science underscore its importance as a versatile building block for future innovations. As research continues to uncover new facets of its properties and potential uses,CAS No. 44884088's role in advancing scientific knowledge is expected to grow significantly.